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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the supercritical CO2 (SC-CO2)

extraction of essential oil from the roots of Saussurea costus. This document includes detailed

experimental protocols, quantitative data on extraction parameters and oil composition, and an

exploration of the bioactivities of the extracted oil, with a focus on its anticancer properties and

associated signaling pathways.

Introduction to Supercritical CO2 Extraction
Supercritical fluid extraction (SFE) is a sophisticated and environmentally friendly separation

technique that utilizes a supercritical fluid as the solvent.[1][2] A substance enters a

supercritical state when its temperature and pressure are elevated beyond its critical point,

causing the distinct liquid and gas phases to cease to exist.[3] In this state, the fluid possesses

properties of both a liquid (high density and solvating power) and a gas (low viscosity and high

diffusivity), making it an exceptionally efficient solvent for extracting bioactive compounds from

natural products.[3]

Carbon dioxide is the most commonly used solvent in SFE due to its moderate critical

temperature (31.1 °C) and pressure (73.8 bar), non-toxicity, non-flammability, and cost-

effectiveness.[2][4] The selectivity of SC-CO2 extraction can be finely tuned by modifying the

pressure and temperature, allowing for the targeted extraction of specific compounds.[1] For
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instance, volatile oils can be extracted at lower pressures, while lipids require higher pressures.

[1]

Supercritical CO2 Extraction of Saussurea costus
Oil
Saussurea costus, a perennial herb, is a well-known medicinal plant whose roots contain a

variety of bioactive compounds, including sesquiterpene lactones like costunolide and

dehydrocostus lactone.[5] These compounds are recognized for their therapeutic properties,

which include anti-inflammatory, antimicrobial, and anticancer activities.[6] SC-CO2 extraction

has been demonstrated to be an effective method for obtaining high-quality essential oil from S.

costus roots.

Quantitative Data Summary
The following tables summarize the quantitative data from a study on the SC-CO2 extraction of

S. costus oil at varying pressures. The study highlights that lower pressures (10 MPa) can

enhance the yield and quality of the extracted oil.[7][8][9]

Table 1: Influence of Pressure on the Chemical Composition of Saussurea costus Oil
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Chemical Name
Peak Area (%) at 10
MPa

Peak Area (%) at 20
MPa

Peak Area (%) at 48
MPa

α-elemene 0.40 - -

Dihydro-α-ionone 0.64 - -

α-Ionone 1.56 - -

Patchoulene 0.28 - -

α-Maaliene 0.17 - -

α-Guaiene 0.67 - -

(-)-α-Selinene 0.38 - -

(-)-Spathulenol 0.22 - -

Cedran-diol, 8S,13 0.22 - -

Elemol 0.25 - -

Eudesmol 0.44 - -

γ-gurjunenepoxide-(2) 0.24 - -

Iso-velleral 0.35 - -

Propanedioic acid 0.27 - -

Data sourced from Ahmed et al. (2022).[7][10] A noteworthy observation is the decrease in the

number of identified compounds as the extraction pressure increases.[7][10]

Table 2: Anticancer and Antioxidant Activity of Saussurea costus Oil Extracted at Different

Pressures
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Activity 10 MPa 20 MPa 48 MPa

Anticancer (IC50 in

µg/mL)

HCT-116 (Colon

Cancer)
0.44 2.33 36.02

MCF-7 (Breast

Cancer)
0.46 6.59 59.5

HepG-2 (Liver

Cancer)
0.74 19.0 96.9

Antioxidant (IC50 in

µg/mL)
14.4 - -

Data sourced from Ahmed et al. (2022).[7][8][9] The oil extracted at 10 MPa demonstrated the

most potent anticancer and antioxidant activities.[7][8][9]

Experimental Protocols
Supercritical CO2 Extraction Protocol
This protocol is based on the methodology described by Ahmed et al. (2022).[7]

Objective: To extract essential oil from the roots of Saussurea costus using supercritical CO2.

Materials and Equipment:

Dried roots of Saussurea costus

Grinder

Supercritical Fluid Extraction (SFE) system (including a high-pressure pump, extraction

vessel, separator, and collection vessel)

High-purity CO2

Procedure:
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Sample Preparation: Grind the dried roots of Saussurea costus to a fine powder to increase

the surface area for efficient extraction.

Loading the Extractor: Load the ground plant material into the extraction vessel of the SFE

system.

Setting Extraction Parameters:

Set the desired extraction pressure (e.g., 10 MPa, 20 MPa, or 48 MPa).

Set the extraction temperature to 40 °C.

Set the extraction duration to approximately 30 minutes.

Pressurization and Extraction:

Pump high-purity CO2 into the system and bring it to the desired supercritical conditions

(pressure and temperature).

Allow the supercritical CO2 to pass through the extraction vessel containing the plant

material. The SC-CO2 will act as a solvent, dissolving the essential oil from the plant

matrix.[11]

Separation and Collection:

Direct the CO2-oil mixture from the extraction vessel to a separator, where the pressure is

reduced.

As the pressure drops, the CO2 returns to its gaseous state, and its solvating power

decreases, causing the extracted oil to precipitate.[11]

Collect the extracted oil in a designated collection vessel.

Solvent Recycling: The CO2 gas can be re-compressed and recycled back into the system

for subsequent extractions.[11]

Sample Analysis: Analyze the chemical composition of the extracted oil using Gas

Chromatography-Mass Spectrometry (GC-MS).
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Experimental Workflow for SC-CO2 Extraction of Saussurea costus Oil

Grind Dried Saussurea costus Roots

Load Ground Material into Extraction Vessel

Set Extraction Parameters
(Pressure, Temperature, Time)

Pressurize CO2 to Supercritical State

Pass SC-CO2 Through Extraction Vessel

Depressurize in Separator

Collect Extracted Oil Recycle CO2

Analyze Oil by GC-MS

Click to download full resolution via product page

SC-CO2 Extraction Workflow

Bioactivity and Signaling Pathways
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The essential oil of Saussurea costus, rich in costunolide and dehydrocostus lactone, exhibits

significant anticancer activity.[7] These compounds are known to induce apoptosis

(programmed cell death) and inhibit cell proliferation in various cancer cell lines.

Anticancer Mechanisms
Costunolide and dehydrocostus lactone exert their anticancer effects through the modulation of

several key signaling pathways.

NF-κB Signaling Pathway: The Nuclear Factor-kappa B (NF-κB) pathway plays a crucial role in

inflammation and cancer cell survival.[12] Costunolide has been shown to inhibit the NF-κB

signaling pathway.[8][12] It achieves this by preventing the phosphorylation of IKK and IκBα,

which in turn blocks the degradation of IκBα and the subsequent nuclear translocation of the

p65 subunit of NF-κB.[8] This inhibition leads to a reduced expression of genes that promote

cancer cell growth and metastasis, such as MMP-9.[8]
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Apoptosis Induction Pathways: Both costunolide and dehydrocostus lactone can induce

apoptosis in cancer cells through multiple pathways.[13] This includes the intrinsic

(mitochondria-dependent) pathway and the extrinsic (death receptor-mediated) pathway.[13]

Dehydrocostus lactone has been shown to induce apoptosis by inhibiting the PI3K/Akt

signaling pathway, which is a key regulator of cell survival.[10][14] Inhibition of this pathway

leads to the activation of pro-apoptotic proteins like Bad.[10] Furthermore, these compounds

can increase the ratio of pro-apoptotic (Bax) to anti-apoptotic (Bcl-2) proteins, leading to the

release of cytochrome c from the mitochondria and the activation of caspases, ultimately

resulting in cell death.[9][15]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4463681/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4463681/
https://pubmed.ncbi.nlm.nih.gov/32319208/
https://pubmed.ncbi.nlm.nih.gov/29620208/
https://pubmed.ncbi.nlm.nih.gov/32319208/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5259746/
https://www.mdpi.com/1422-0067/22/4/2075
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apoptosis Induction by Saussurea costus Components

Cellular Processes

Costunolide/
Dehydrocostus lactone

PI3K

Inhibits

Bcl-2 (Anti-apoptotic)

Inhibits

Bax (Pro-apoptotic)

Promotes

Akt

Activates

Promotes

Mitochondrion

Inhibits Permeabilization Permeabilizes

Cytochrome c

Releases

Caspases

Activates

Apoptosis

Executes

Click to download full resolution via product page

Apoptosis signaling pathways

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b1167358?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Supercritical CO2 extraction is a highly effective and green technology for obtaining high-

quality essential oil from Saussurea costus roots. The extraction parameters, particularly

pressure, have a significant impact on the chemical profile and biological activity of the

resulting oil. The oil extracted at lower pressures exhibits superior anticancer and antioxidant

properties. The major constituents of the oil, costunolide and dehydrocostus lactone, exert their

anticancer effects by modulating key signaling pathways such as NF-κB and inducing

apoptosis. These findings underscore the potential of SC-CO2 extracted Saussurea costus oil
as a source of bioactive compounds for pharmaceutical and drug development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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